PD 144418 Oxalate
PD 144418 Oxalate
Brand Name:
Vulcanchem
CAS No.:
154130-99-1
VCID:
VC0131162
InChI:
InChI=1S/C18H22N2O.C2H2O4/c1-3-10-20-11-4-5-16(13-20)18-12-17(19-21-18)15-8-6-14(2)7-9-15;3-1(4)2(5)6/h5-9,12H,3-4,10-11,13H2,1-2H3;(H,3,4)(H,5,6)
SMILES:
CCCN1CCC=C(C1)C2=CC(=NO2)C3=CC=C(C=C3)C.C(=O)(C(=O)O)O
Molecular Formula:
C20H24N2O5
Molecular Weight:
372.421
PD 144418 Oxalate
CAS No.: 154130-99-1
Reference Standards
VCID: VC0131162
Molecular Formula: C20H24N2O5
Molecular Weight: 372.421
| CAS No. | 154130-99-1 |
|---|---|
| Product Name | PD 144418 Oxalate |
| Molecular Formula | C20H24N2O5 |
| Molecular Weight | 372.421 |
| IUPAC Name | 3-(4-methylphenyl)-5-(1-propyl-3,6-dihydro-2H-pyridin-5-yl)-1,2-oxazole;oxalic acid |
| Standard InChI | InChI=1S/C18H22N2O.C2H2O4/c1-3-10-20-11-4-5-16(13-20)18-12-17(19-21-18)15-8-6-14(2)7-9-15;3-1(4)2(5)6/h5-9,12H,3-4,10-11,13H2,1-2H3;(H,3,4)(H,5,6) |
| Standard InChIKey | IWSFHSVGBKPYFN-UHFFFAOYSA-N |
| SMILES | CCCN1CCC=C(C1)C2=CC(=NO2)C3=CC=C(C=C3)C.C(=O)(C(=O)O)O |
| Synonyms | 1,2,3,6-Tetrahydro-5-[3-(4-methylphenyl)-5-isoxazolyl]-1-propylpyridine Oxalate; |
| PubChem Compound | 53447361 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume